Cas no 2171211-96-2 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid
• CAS No: 2171211-96-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5998604
• PubChem ID: 165536025
• Update Time: 2025-05-20

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid
• 2171211-96-2
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)propanamido]butanoic acid
• EN300-1513828

• Inchi： 1S/C25H30N2O5/c1-16(2)27(14-8-13-23(28)29)24(30)17(3)26-25(31)32-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,16-17,22H,8,13-15H2,1-3H3,(H,26,31)(H,28,29)/t17-/m1/s1
• InChI Key： VIGUOBQGBMOGMZ-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)C(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid

Introduction to 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid (CAS No. 2171211-96-2)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid, also known by its CAS number 2171211-96-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an isopropyl amide moiety, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the preparation of complex peptides and peptidomimetics. The presence of the isopropyl amide moiety further enhances the compound's solubility and stability, which are crucial factors in drug development. These properties have led to its extensive use in the synthesis of therapeutic agents targeting a variety of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

Recent studies have highlighted the potential of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of a new class of inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption has been shown to have therapeutic benefits in various diseases. The ability to synthesize these inhibitors efficiently using 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid has opened up new avenues for drug discovery and development.

In another study, researchers at the University of California, San Francisco, utilized this compound to develop a series of potent and selective inhibitors of the bromodomain and extra-terminal (BET) family proteins. BET inhibitors have shown promise in treating various cancers by disrupting the transcriptional programs that drive tumor growth. The use of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid as a building block in these inhibitors has significantly improved their pharmacological properties, leading to enhanced efficacy and reduced toxicity.

The structural versatility of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid also makes it an attractive candidate for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. This approach can improve drug delivery, reduce side effects, and enhance therapeutic outcomes. A recent study published in the European Journal of Medicinal Chemistry demonstrated that prodrugs derived from this compound exhibited improved pharmacokinetic profiles and increased bioavailability compared to their parent compounds.

Beyond its applications in drug development, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid has also found use in other areas of chemical biology. For example, it has been employed as a labeling reagent for fluorescent imaging studies. The Fmoc group can be modified with fluorophores, allowing researchers to track the localization and dynamics of biomolecules within cells with high spatial and temporal resolution. This application has significant implications for understanding cellular processes and disease mechanisms at a molecular level.

In summary, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)propanamidobutanoic acid (CAS No. 2171211-96-2) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for the synthesis of bioactive molecules, including inhibitors of protein-protein interactions, BET inhibitors, prodrugs, and fluorescent labeling reagents. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.